Cas no 52784-32-4 (methyl 2-oxocycloheptane-1-carboxylate)

methyl 2-oxocycloheptane-1-carboxylate structure
52784-32-4 structure
Product Name:methyl 2-oxocycloheptane-1-carboxylate
CAS No:52784-32-4
MF:C9H14O3
MW:170.205663204193
MDL:MFCD00010809
CID:937464
PubChem ID:288225
Update Time:2025-04-19

methyl 2-oxocycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-oxo-cycloheptanecarboxylate
    • Methyl 2-Oxo-1-cycloheptanecarboxylate
    • methyl 2-oxocycloheptane-1-carboxylate
    • Methyl 2-oxocycloheptanecarboxylate
    • NSC 148967
    • Methyl cycloheptanone-2-carboxylate
    • 2-oxocycloheptanecarboxylic acid methyl ester
    • 2-oxo-cycloheptanecarboxylic acid methyl ester
    • Cycloheptanecarboxylic acid, 2-oxo-, methyl ester
    • NSC148967
    • Enamine_005413
    • METHYL2-OXO-1-CYCLOHEPTANECARBOXYLATE
    • BLNHITXSJKCQGZ-UHF
    • DTXSID80302135
    • SCHEMBL1615850
    • 52784-32-4
    • NSC-148967
    • Q-103572
    • Z56899046
    • methyl-2-oxo-1-cycloheptanecarboxylate
    • BP-12607
    • AM20100296
    • CS-0043401
    • F8889-9278
    • Methyl 2-oxo-1-cycloheptanecarboxylate, 99%
    • HMS1409G01
    • AS-37973
    • CCA78432
    • A15622
    • BCP26396
    • EN300-17183
    • AKOS016843306
    • SY003474
    • AKOS000120962
    • MFCD00010809
    • MDL： MFCD00010809
    • Inchi： 1S/C9H14O3/c1-12-9(11)7-5-3-2-4-6-8(7)10/h7H,2-6H2,1H3
    • InChI Key： BLNHITXSJKCQGZ-UHFFFAOYSA-N
    • SMILES： O=C1CCCCCC1C(=O)OC

Computed Properties

  • Exact Mass: 170.09400
  • Monoisotopic Mass: 170.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.09 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 112-114 °C/10 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: n20/D 1.474(lit.)
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 43.37000
  • LogP: 1.30880
  • Solubility: Not available
  • Vapor Pressure: No data available

methyl 2-oxocycloheptane-1-carboxylate Security Information

methyl 2-oxocycloheptane-1-carboxylate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

methyl 2-oxocycloheptane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
298719-5G
methyl 2-oxocycloheptane-1-carboxylate
 52784-32-4
5g
 ¥1690.85 2023-12-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
298719-25G
methyl 2-oxocycloheptane-1-carboxylate
 52784-32-4
25g
 ¥5272.99 2023-12-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D851567-5g
Methyl 2-Oxo-1-cycloheptanecarboxylate
 52784-32-4 ≥97%
5g
 667.80 2021-05-17
Fluorochem
228000-1g
Methyl 2-oxo-cycloheptanecarboxylate
 52784-32-4 95%
1g
 ￡22.00 2022-02-28
Fluorochem
228000-5g
Methyl 2-oxo-cycloheptanecarboxylate
 52784-32-4 95%
5g
 ￡60.00 2022-02-28
Fluorochem
228000-10g
Methyl 2-oxo-cycloheptanecarboxylate
 52784-32-4 95%
10g
 ￡107.00 2022-02-28
Fluorochem
228000-50g
Methyl 2-oxo-cycloheptanecarboxylate
 52784-32-4 95%
50g
 ￡377.00 2022-02-28
TRC
M329160-50mg
Methyl 2-Oxo-1-cycloheptanecarboxylate
 52784-32-4
50mg
 $ 50.00 2022-06-03
TRC
M329160-100mg
Methyl 2-Oxo-1-cycloheptanecarboxylate
 52784-32-4
100mg
 $ 65.00 2022-06-03
TRC
M329160-500mg
Methyl 2-Oxo-1-cycloheptanecarboxylate
 52784-32-4
500mg
 $ 95.00 2022-06-03

methyl 2-oxocycloheptane-1-carboxylate Production Method

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